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Compound of Interest

Compound Name: 3-Piperidin-4-YL-1H-indazole

Cat. No.: B153895 Get Quote

An In-depth Technical Guide on 3-Piperidin-4-YL-1H-indazole: Chemical Properties and

Structure

For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of the chemical properties and

structure of 3-Piperidin-4-YL-1H-indazole. While this specific molecule is noted in chemical

databases and patents, detailed experimental data on its physicochemical properties and

biological activity remains limited in publicly accessible literature. This guide consolidates

available information and provides context based on the broader class of indazole-containing

compounds, which are significant in medicinal chemistry for their diverse pharmacological

activities.

Chemical Structure and Properties
3-Piperidin-4-YL-1H-indazole is a heterocyclic organic compound featuring an indazole core

linked to a piperidine ring at the 3-position. The indazole moiety, a bicyclic aromatic system

composed of a fused benzene and pyrazole ring, is a well-known pharmacophore.

Chemical Structure:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 3 Tech Support

https://www.benchchem.com/product/b153895?utm_src=pdf-interest
https://www.benchchem.com/product/b153895?utm_src=pdf-body
https://www.benchchem.com/product/b153895?utm_src=pdf-body
https://www.benchchem.com/product/b153895?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b153895?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


4-(2-fluorobenzoyl)piperidine
+ Hydrazine Hydrate

Reaction in suitable solvent
(e.g., ethanol, butanol)

with heating

Step 1 Intramolecular CyclizationStep 2 Purification by
Column Chromatography

Step 3 3-Piperidin-4-YL-1H-indazole

Initial Screening

Hit Identification & Validation

Mechanism of Action

3-Piperidin-4-YL-1H-indazole

High-Throughput Screening
(e.g., Kinase Panel, GPCR Panel)

Identification of Primary Target(s)

Dose-Response Studies
(IC50/EC50 Determination)

Signaling Pathway Elucidation
(e.g., Western Blot, Reporter Assays)

Cellular Phenotypic Assays
(e.g., Proliferation, Apoptosis)
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To cite this document: BenchChem. [3-Piperidin-4-YL-1H-indazole chemical properties and
structure]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b153895#3-piperidin-4-yl-1h-indazole-chemical-
properties-and-structure]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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